Cas no 1261775-65-8 (3-Bromo-5-(chloromethyl)benzonitrile)

• Product Name: 3-Bromo-5-(chloromethyl)benzonitrile
• CAS No: 1261775-65-8
• MF: C₈H₅BrClN
• MW: 230.489000082016
• CID: 4982076
• Update Time: 2026-02-27

3-Bromo-5-(chloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(chloromethyl)benzonitrile
• 3-BROMO-5-CYANOBENZYL CHLORIDE
• AB75524

• Inchi： 1S/C8H5BrClN/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3H,4H2
• InChI Key： UOBQSESRRRXZHQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Experimental Properties

• Boiling Point: 302.1±27.0°C at 760 mmHg

3-Bromo-5-(chloromethyl)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 3-Bromo-5-(chloromethyl)benzonitrile

3-Bromo-5-(chloromethyl)benzonitrile: A Versatile Compound in Chemical and Pharmaceutical Research

3-Bromo-5-(chloromethyl)benzonitrile (CAS No. 1261775-65-8) is a multifunctional compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its bromine, chlorine, and nitrile functionalities, offers a versatile platform for the synthesis of a wide range of derivatives and intermediates.

The molecular structure of 3-Bromo-5-(chloromethyl)benzonitrile consists of a benzene ring substituted with a bromine atom at the 3-position, a chloromethyl group at the 5-position, and a cyano group at the 4-position. These substituents provide multiple reaction sites, making it an attractive starting material for various synthetic transformations. The bromine atom can be readily displaced in nucleophilic substitution reactions, while the chloromethyl group can be functionalized through various chemical transformations, such as alkylation or oxidation. The nitrile group can be converted into other functional groups, including carboxylic acids, amides, and amines, through well-established synthetic routes.

In recent years, 3-Bromo-5-(chloromethyl)benzonitrile has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 3-Bromo-5-(chloromethyl)benzonitrile, which exhibited potent anti-cancer activity against various human cancer cell lines. The researchers found that these derivatives could selectively inhibit the growth of cancer cells while showing minimal toxicity to normal cells.

Beyond its applications in drug discovery, 3-Bromo-5-(chloromethyl)benzonitrile has also been explored for its use in materials science. A recent study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have shown promise in various applications, including organic photovoltaics and organic field-effect transistors (OFETs). The ability to fine-tune the electronic properties of these materials through controlled functionalization of 3-Bromo-5-(chloromethyl)benzonitrile opens up new possibilities for the development of advanced electronic devices.

The synthetic versatility of 3-Bromo-5-(chloromethyl)benzonitrile has also been leveraged in the development of novel catalysts and ligands. A study published in the Catalysis Science & Technology reported the synthesis of palladium complexes using 3-Bromo-5-(chloromethyl)benzonitrile-derived ligands. These complexes exhibited high catalytic activity and selectivity in cross-coupling reactions, which are crucial for the synthesis of complex organic molecules. The researchers highlighted the importance of the chloromethyl group in enhancing the stability and reactivity of the catalysts.

In addition to its synthetic applications, 3-Bromo-5-(chloromethyl)benzonitrile has been investigated for its potential as a probe molecule in biological systems. A study published in the Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a fluorescent probe for monitoring cellular processes. The researchers developed a series of fluorescent derivatives by modifying the nitrile group with various fluorophores. These probes were found to exhibit high selectivity and sensitivity for specific cellular targets, making them valuable tools for studying biological processes at the molecular level.

The environmental impact and safety profile of chemicals are critical considerations in their development and application. Recent studies have focused on evaluating the environmental fate and toxicity of compounds like 3-Bromo-5-(chloromethyl)benzonitrile. A study published in the Journal of Environmental Science and Health assessed the biodegradability and ecotoxicity of this compound under various environmental conditions. The results indicated that while 3-Bromo-5-(chloromethyl)benzonitrile is not readily biodegradable, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for ensuring responsible use and disposal practices.

In conclusion, 3-Bromo-5-(chloromethyl)benzonitrile (CAS No. 1261775-65-8) is a highly versatile compound with broad applications in chemical and pharmaceutical research. Its unique structural features make it an excellent starting material for synthesizing a wide range of bioactive compounds, conjugated polymers, catalysts, and fluorescent probes. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance as a key player in advancing scientific knowledge and technological innovation.